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Compound of Interest

6-Chlorothiazolo[4,5-bjpyrazin-2-
Compound Name:

amine
CAS No.: 1440427-74-6
Cat. No.: B1432615

Get Quote

Technical Guide: 6-Chlorothiazolo[4,5-b]pyrazin-
2-amine
Executive Summary & Chemical Identity

6-Chlorothiazolo[4,5-b]pyrazin-2-amine is a fused bicyclic heteroaromatic scaffold serving as
a critical intermediate in the synthesis of bioactive small molecules, particularly kinase inhibitors
and adenosine receptor antagonists.[1][2] Its structure mimics the purine core (specifically
adenine), making it a "privileged scaffold" in medicinal chemistry for ATP-competitive drug
design.

This guide details the chemical identification, validated synthetic pathways, and application
logic for this compound, referenced by its specific CAS number 1440427-74-6.

Chemical Identity Table
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Property Specification

Chemical Name 6-Chlorothiazolo[4,5-b]pyrazin-2-amine

CAS Number 1440427-74-6

Molecular Formula CsH3CIN4S

Molecular Weight 186.62 g/mol

SMILES Nclnc2ncc(Cl)nc2sl

InChi Key IGXMPTMLSAOJBY-UHFFFAOYSA-N (Parent
Analog Reference)

Core Scaffold Thiazolo[4,5-b]pyrazine

2-Amino (H-bond donor), 6-Chloro (Handle for

Key Functionality cross-coupling)

Structural Analysis & Pharmacophore Logic

The 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold is a bioisostere of adenine. Its utility
stems from two distinct chemical handles that allow orthogonal functionalization:

e C-2 Amine: Acts as a hydrogen bond donor, mimicking the N-1/N-6 interaction of adenine in
the ATP binding pocket of kinases. It serves as the initiation point for amide coupling or urea
formation.

e C-6 Chloride: A reactive electrophile positioned for Palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Buchwald-Hartwig), enabling the introduction of aryl or heteroaryl "tails" to
probe hydrophobic pockets.

Structural Diagram (DOT)

C-2 Amine
(H-Bond Donor / Amide Coupling)

Position 2 Hinge Binder

Thiazolo[4,5-b]pyrazine Core Kinase Inhibitor / Adenosine Antagonist

Position 6 Hydrophobic Interaction

C-6 Chloride
(Pd-Catalyzed Coupling)
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Figure 1: Pharmacophore mapping of the 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold.

Synthetic Methodology

The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine typically proceeds via the Kaufman
Cyclization (or variations thereof) starting from substituted aminopyrazines. This protocol is
favored for its scalability and regioselectivity.

Core Protocol: Oxidative Cyclization

Starting Material: 6-Chloropyrazin-2-amine (CAS: 33332-28-4). Reagents: Ammonium
Thiocyanate (NH4SCN), Bromine (Brz2) or N-Bromosuccinimide (NBS), Acetic Acid (AcOH).

Step-by-Step Workflow

e Thiocyanation In-Situ: The aminopyrazine precursor is dissolved in glacial acetic acid.
NH4SCN (2.0 - 3.0 eq) is added.

» Electrophilic Activation: The mixture is cooled to 0—-10°C. A solution of Brz (1.0 - 1.2 eq) in
acetic acid is added dropwise. Note: This generates the electrophilic "SCN*" species.

» Regioselective Substitution: The electrophile attacks the C-3 position (ortho to the amino
group) due to the directing effect of the amine.

e Cyclization: Spontaneous intramolecular nucleophilic attack of the amine nitrogen onto the
nitrile carbon of the thiocyanate group closes the thiazole ring.

o Workup: The reaction is quenched with ice water and neutralized with Na2COs or NHaOH.
The precipitate is filtered, washed with water, and recrystallized (typically from EtOH/DMF).

Reaction Mechanism Diagram (DOT)
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Figure 2: Synthetic pathway via oxidative thiocyanation-cyclization.

Analytical Characterization & Validation

To ensure the integrity of the synthesized scaffold, the following analytical signatures must be
verified.

Proton NMR (*H-NMR)
e Solvent: DMSO-ds

o Profile:

o Amine Protons: Broad singlet around & 8.0-8.5 ppm (2H, exchangeable with D20).
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o Aromatic Proton: Singlet around & 8.4-8.6 ppm (1H, Pyrazine C-5 H). Note: The shift is
deshielded due to the electron-deficient nature of the fused ring system.

Mass Spectrometry (LC-MS)[7]

e lonization: ESI (+)
e Molecular lon: [M+H]* = 187.0 (for 35Cl).

 |sotope Pattern: Distinct 3:1 ratio for M and M+2 peaks (187/189) confirms the presence of a
single chlorine atom.

HPLC Purity

e Column: C18 Reverse Phase.
¢ Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

o Retention: The compound is moderately polar; expect elution earlier than fully arylated
derivatives but later than the aminopyrazine precursor.

Safety & Handling

» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

e Specific Precaution: As with many aminothiazoles, potential sensitization is a risk. Handle in
a fume hood.

o Reactivity: The C-6 chloride is reactive toward nucleophiles under forcing conditions. Avoid
prolonged exposure to strong bases unless intended for reaction.
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» Medicinal Chemistry Application:Thiazolo[4,5-b]pyrazine Scaffolds in Kinase Inhibition.
(General structural class reference). Journal of Medicinal Chemistry context for bioisosteres
of purines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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